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Compound of Interest

Compound Name:
2-Chloro-4-fluoro-N-

methylaniline;hydrochloride

CAS No.: 2402837-60-7

Cat. No.: B2815798

Get Quote

Precision Characterization, Synthesis, and Pharmaceutical Applications

Executive Summary
2-Chloro-4-fluoro-N-methylaniline hydrochloride is a specialized fluorinated aniline intermediate

used critically in the synthesis of small molecule kinase inhibitors and agrochemicals. Its

structural motif—combining an electron-withdrawing fluorine at the para position and a steric

chlorine at the ortho position—modulates the metabolic stability and lipophilicity of drug

candidates.

This guide provides a definitive technical breakdown of its physicochemical properties,

validated synthesis protocols, and analytical characterization standards, designed for medicinal

chemists and process engineers.

Physicochemical Identity & Molecular Weight
The molecular weight of the hydrochloride salt is derived from the free base stoichiometry plus

a single equivalent of hydrogen chloride. In precision stoichiometry, the isotopic distribution of
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Chlorine (

vs

) significantly impacts mass spectrometry analysis.

Data Table
Property Specification

Compound Name 2-Chloro-4-fluoro-N-methylaniline Hydrochloride

Free Base CAS 823189-16-8

Salt CAS Not widely indexed (Custom Synthesis)

Free Base Formula

Salt Formula
(

)

Free Base MW 159.59 g/mol

HCl Salt MW 196.05 g/mol

Physical State White to off-white crystalline solid (Salt)

Solubility
Soluble in Water, Methanol, DMSO; Insoluble in

Hexanes

Molecular Weight Calculation (Stoichiometry)
For process chemistry calculations, use the 196.05 g/mol value.

Free Base (

):

Hydrochloride (

):

Total:
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Synthesis Strategy
The synthesis of 2-Chloro-4-fluoro-N-methylaniline requires selective mono-methylation. Direct

alkylation with methyl iodide often leads to over-methylation (forming the N,N-dimethyl

byproduct). The industry-standard protocol utilizes Reductive Amination to ensure selectivity.

Reaction Pathway
The synthesis begins with commercially available 2-Chloro-4-fluoroaniline (CAS 2106-02-7).[1]

2-Chloro-4-fluoroaniline
(CAS 2106-02-7) Imine Intermediate

Paraformaldehyde
MeOH, Reflux Free Base

(N-Methyl)

NaBH4 (Reduction)
0°C to RT Final Product

(HCl Salt)
4M HCl in Dioxane

Click to download full resolution via product page

Figure 1: Selective mono-methylation pathway via reductive amination.

Detailed Protocol
Step 1: Formation of the Imine

Charge a reaction vessel with 2-Chloro-4-fluoroaniline (1.0 eq) and Methanol (10 vol).

Add Paraformaldehyde (1.5 eq) and Sodium Methoxide (0.2 eq) or catalytic acid.

Reflux at 65°C for 2–4 hours until the starting aniline is consumed (monitor by TLC/LCMS).

Step 2: Reduction

Cool the mixture to 0°C.

Slowly add Sodium Borohydride (NaBH4) (1.5 eq) portion-wise to control hydrogen

evolution.

Allow to warm to Room Temperature (RT) and stir for 2 hours.

Quench: Add water carefully. Extract with Ethyl Acetate.[2]
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Purification: Dry organic layer over

, filter, and concentrate. (Yield: ~90-95% oil).

Step 3: Salt Formation

Dissolve the crude free base oil in Diethyl Ether or Dioxane.

Add 4M HCl in Dioxane (1.2 eq) dropwise at 0°C.

A white precipitate will form immediately.

Filter the solid, wash with cold ether, and dry under vacuum.

Analytical Characterization
Validating the molecular weight and identity is critical, particularly to distinguish the product

from the starting material (non-methylated) and the dimethyl impurity.

Mass Spectrometry (ESI+)
The presence of Chlorine creates a distinct isotope pattern.

Target Ion (M+H): 160.03 m/z (for

).

Isotope Peak (M+2+H): 162.03 m/z (for

).

Pattern: You must observe a 3:1 ratio between the 160 and 162 peaks.

Note: If you see a peak at 146 m/z, it is unreacted starting material. If 174 m/z, it is the

dimethyl impurity.

Analytical Decision Tree
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Sample: White Solid

HPLC Analysis
(C18 Column, ACN/H2O)

Mass Spec (ESI+)

Peak @ 160/162 m/z
(Product)

Target

Peak @ 146 m/z
(Starting Material)

Impurity A

Peak @ 174 m/z
(Over-methylation)

Impurity B
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Figure 2: QC workflow for identifying impurities vs. target compound.

1H NMR Expectations (DMSO-d6)
N-Methyl Group: A singlet or doublet (if coupling to NH) around 2.7 – 2.9 ppm.

Amine Proton (NH): Broad singlet (exchangeable with

).

Aromatic Region: Three protons with complex splitting due to F-H coupling (

) and Cl positioning.

Handling & Stability
Hygroscopicity: Hydrochloride salts of anilines can be hygroscopic. Store in a desiccator.

Stability: The free base is prone to oxidation (turning brown/red) upon air exposure. The HCl

salt is significantly more stable and is the preferred form for long-term storage.
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Safety: Fluorinated anilines are potential skin irritants and toxic if swallowed. Use standard

PPE (Gloves, Goggles, Fume Hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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